7-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: 7-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C18H20N2O3S2/c21-18(19-11-14-2-1-8-24-14)20-6-5-17(25-9-7-20)13-3-4-15-16(10-13)23-12-22-15/h1-4,8,10,17H,5-7,9,11-12H2,(H,19,21)
• InChI Key: WJPUZAULFIOBQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H20N2O3S2
• Molecular Weight: 376.5 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-yl group, which is a common motif in organic chemistry and is found in various natural products and pharmaceuticals. It also contains a thiophen-2-ylmethyl group, which is a sulfur-containing aromatic compound that is often used in the synthesis of various pharmaceuticals and organic materials.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like X-ray crystallography, as is common for compounds with similar structures.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the benzo[d][1,3]dioxol-5-yl group might undergo reactions typical of aromatic ethers.

Scientific Research Applications

Synthesis Techniques and Antagonist Properties

A practical synthesis method for an orally active CCR5 antagonist, similar in structure to the compound , was developed, highlighting the compound's potential as a CCR5 antagonist (Ikemoto et al., 2005). This synthesis method offers insights into the potential application of 7-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide in similar therapeutic contexts.

Anticancer Potential

Research on novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups (bearing structural similarities to the compound ) showed promising anticancer activity against various human cancer cell lines (Tiwari et al., 2017). This suggests the potential of the compound for exploration in cancer research.

Synthesis of Bioactive Derivatives

A novel synthesis method for tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives, structurally related to the compound , was developed. These derivatives show a range of biological activities, hinting at similar potential applications for 7-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide in therapeutic areas (Shaabani et al., 2009).

Receptor Antagonist Research

Research on benzo[b]thiophene-2-carboxamide derivatives, which share structural features with the compound , revealed their potential as potent urotensin-II receptor antagonists (Lim et al., 2016). This finding suggests possible applications in receptor antagonist research for the compound .

Inhibitory Effects in Biological Systems

4-(1-Benzo[1,3]dioxol-5-ylmethylpiperidine-4-ylmethyl)-6-chlorochromen-2-one, structurally related to the compound, demonstrated inhibitory effects in biological systems (Kym et al., 2005). This underlines the potential of 7-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide in similar biological contexts.